Cas no 1211530-03-8 (3-Methoxypyridine-4-acetonitrile)
3-Methoxypyridine-4-acetonitrile is a versatile organic compound featuring a pyridine core substituted with a methoxy group at the 3-position and an acetonitrile moiety at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. Its electron-rich pyridine ring enhances reactivity in nucleophilic and electrophilic substitution reactions, while the nitrile group offers further functionalization potential. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multistep synthetic routes. It is particularly useful in the development of bioactive molecules, including potential drug candidates and specialty chemicals.
1211530-03-8 structure
Product Name:3-Methoxypyridine-4-acetonitrile
CAS No:1211530-03-8
MF:C8H8N2O
MW:148.16192150116
CID:4913908
Update Time:2025-10-18
3-Methoxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxypyridine-4-acetonitrile
-
- Inchi: 1S/C8H8N2O/c1-11-8-6-10-5-3-7(8)2-4-9/h3,5-6H,2H2,1H3
- InChI Key: AKVCLOPZWRGGJT-UHFFFAOYSA-N
- SMILES: O(C)C1C=NC=CC=1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- XLogP3: 0.5
- Topological Polar Surface Area: 45.9
3-Methoxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000154-250mg |
3-Methoxypyridine-4-acetonitrile |
1211530-03-8 | 97% | 250mg |
$700.40 | 2023-09-04 | |
| Alichem | A026000154-500mg |
3-Methoxypyridine-4-acetonitrile |
1211530-03-8 | 97% | 500mg |
$950.60 | 2023-09-04 | |
| Alichem | A026000154-1g |
3-Methoxypyridine-4-acetonitrile |
1211530-03-8 | 97% | 1g |
$1780.80 | 2023-09-04 |
3-Methoxypyridine-4-acetonitrile Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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